Cas no 37720-04-0 (2,5-Dimethyl-2-(3-propenyl)cyclohexanone)

• Product name: 2,5-Dimethyl-2-(3-propenyl)cyclohexanone
• CAS No: 37720-04-0
• MF: C₁₁H₁₈O
• MW: 166.260023593903
• CID: 2938451

2,5-Dimethyl-2-(3-propenyl)cyclohexanone Chemical and Physical Properties

Names and Identifiers

• 2,5-Dimethyl-2-(3-propenyl)cyclohexanone

• Inchi： 1S/C11H18O/c1-4-6-11(3)7-5-9(2)8-10(11)12/h4,9H,1,5-8H2,2-3H3
• InChI Key： JTKZOEDNGXCCJV-UHFFFAOYSA-N
• SMILES： O=C1CC(C)CCC1(C)CC=C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 195
• XLogP3: 2.9
• Topological Polar Surface Area: 17.1